tert-butyl N-[2-(1-ethenyl-1H-1,3-benzodiazol-2-yl)ethyl]carbamate

• CAS RN: 2728171-48-8
• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.4

Description

Tert-butyl N-[2-(1-ethenyl-1H-1,3-benzodiazol-2-yl)ethyl]carbamate (TBEDC) is an organic compound that has been used extensively in the laboratory for a variety of scientific research purposes. It is a white, crystalline solid that has a melting point of 68-70 °C and a boiling point of 197-199 °C. TBEDC is a derivative of benzodiazole and is used in a variety of research applications, including synthesis, biochemistry, and physiology.

Scientific Research Applications

Tert-butyl N-[2-(1-ethenyl-1H-1,3-benzodiazol-2-yl)ethyl]carbamate has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various organic compounds, as well as in the synthesis of pharmaceuticals. Additionally, tert-butyl N-[2-(1-ethenyl-1H-1,3-benzodiazol-2-yl)ethyl]carbamate has been used in biochemical and physiological studies, as well as in the study of drug metabolism and drug delivery systems.

Mechanism of Action

Tert-butyl N-[2-(1-ethenyl-1H-1,3-benzodiazol-2-yl)ethyl]carbamate has been shown to act as a reversible inhibitor of enzymes involved in the metabolism of drugs. Specifically, tert-butyl N-[2-(1-ethenyl-1H-1,3-benzodiazol-2-yl)ethyl]carbamate has been shown to inhibit the activity of cytochrome P450 enzymes, which are responsible for the metabolism of many drugs. Additionally, tert-butyl N-[2-(1-ethenyl-1H-1,3-benzodiazol-2-yl)ethyl]carbamate has been shown to inhibit the activity of UDP-glucuronosyltransferases, which are responsible for the metabolism of drugs by glucuronidation.
Biochemical and Physiological Effects
tert-butyl N-[2-(1-ethenyl-1H-1,3-benzodiazol-2-yl)ethyl]carbamate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which can lead to decreased drug metabolism and increased drug bioavailability. Additionally, tert-butyl N-[2-(1-ethenyl-1H-1,3-benzodiazol-2-yl)ethyl]carbamate has been shown to inhibit the activity of UDP-glucuronosyltransferases, which can lead to decreased drug metabolism and increased drug bioavailability. Furthermore, tert-butyl N-[2-(1-ethenyl-1H-1,3-benzodiazol-2-yl)ethyl]carbamate has been shown to inhibit the activity of a variety of other enzymes, such as lipoxygenases, cyclooxygenases, and glutathione-S-transferases, which can lead to a variety of physiological effects.

Advantages and Limitations for Lab Experiments

Tert-butyl N-[2-(1-ethenyl-1H-1,3-benzodiazol-2-yl)ethyl]carbamate has a number of advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, it has a wide range of applications in various research areas. However, there are some limitations to using tert-butyl N-[2-(1-ethenyl-1H-1,3-benzodiazol-2-yl)ethyl]carbamate, such as the fact that it is a reversible inhibitor, meaning that it can be easily reversed by the addition of a competing substrate. Additionally, tert-butyl N-[2-(1-ethenyl-1H-1,3-benzodiazol-2-yl)ethyl]carbamate can be toxic if not handled properly.

Future Directions

There are a number of potential future directions for tert-butyl N-[2-(1-ethenyl-1H-1,3-benzodiazol-2-yl)ethyl]carbamate research. One potential direction is the development of more efficient synthesis methods for tert-butyl N-[2-(1-ethenyl-1H-1,3-benzodiazol-2-yl)ethyl]carbamate. Additionally, further research into the biochemical and physiological effects of tert-butyl N-[2-(1-ethenyl-1H-1,3-benzodiazol-2-yl)ethyl]carbamate could lead to a better understanding of its mechanism of action. Furthermore, research into the development of more specific and selective inhibitors of cytochrome P450 and UDP-glucuronosyltransferases could lead to the development of more effective drugs. Finally, research into the use of tert-butyl N-[2-(1-ethenyl-1H-1,3-benzodiazol-2-yl)ethyl]carbamate in drug delivery systems could lead to improved drug efficacy and safety.

Synthesis Methods

Tert-butyl N-[2-(1-ethenyl-1H-1,3-benzodiazol-2-yl)ethyl]carbamate is synthesized via a two-step reaction. The first step involves the reaction of 2-chloro-1-ethenyl-1H-1,3-benzodiazole (CEBD) with tert-butyl isocyanate (TBI) in the presence of a base, such as triethylamine (TEA). This reaction produces an intermediate product, which is then reacted with a nucleophile, such as potassium carbonate (K2CO3), to yield tert-butyl N-[2-(1-ethenyl-1H-1,3-benzodiazol-2-yl)ethyl]carbamate.